Cas no 19438-61-0 (4-Methylphthalic anhydryde)

4-Methylphthalic anhydryde Properties

Names and Identifiers

• 4-methylphthalic anhydride
• 5-Methyl-2-benzofuran-1,3-dione
• 5-Methylisobenzofuran-1,3-dione
• 4-Methylphalic Anhydride
• 4-methylphthalic acid anhydride
• 4-Methylphthalic anh
• 4-methyl-phthalic anhydride
• 5-Methyl-1,3-isobenzofurandione
• 5-methyl-3-isobenzofurandione
• 5-methylphthalic acid anhydride
• Ethyl-2-benzofuran
• Resorcinol dibenzoate
• 4-Methylphthalic anhydride,96%
• 4-Methylphthalic anhydride 95%
• 4-Methylphthalic anhydryde
• NCGC00259763-01
• 4-Methylphthalicanhydride
• 4-Methylphthalic anhydride, 95%
• SCHEMBL28480
• 19438-61-0
• 1,3-Isobenzofurandione, 5-methyl-
• DTXSID5027805
• FT-0692772
• 5-methylisobenzofuran-1,3-dione;Resorcinol dibenzoate
• NCGC00164147-02
• A22558
• NS00026339
• AS-13386
• 5-methyl-1,3-dihydro-2-benzofuran-1,3-dione
• M0559
• Tox21_202214
• 5-methyl-isobenzofuran-1,3-dione
• CHEMBL1882541
• 1938-61-0
• EINECS 243-073-6
• 4-methyl phthalic anhydride
• O11478
• W-107700
• UNII-2P2740FPCK
• SY011496
• 4methylphthalic anhydride
• ?4-Methylphthalic anhydride
• CAS-19438-61-0
• 2P2740FPCK
• Tox21_303399
• Phthalic anhydride, 4-methyl-
• MFCD00041856
• NCGC00164147-01
• DTXCID307805
• 4-methyphthalic anhydride
• AKOS000121253
• F0001-0695
• Q27255318
• 5-Methyl-2-benzofuran-1,3-dione #
• EN300-19027
• NCGC00257380-01
• 1,3Isobenzofurandione, 5methyl
• 5Methylisobenzofuran1,3dione
• Phthalic anhydride, 4methyl
• 4Methylphthalic acid anhydride
• DB-025072
• +Expand

• MDL： MFCD00041856
• InChIKey： ZOXBWJMCXHTKNU-UHFFFAOYSA-N
• Inchi： 1S/C9H6O3/c1-5-2-3-6-7(4-5)9(11)12-8(6)10/h2-4H,1H3
• SMILES： O=C1OC(C2=C1C=CC(C)=C2)=O

Computed Properties

• Exact Mass: 162.03200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 162.032
• Heavy Atom Count: 12
• Complexity: 234
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 43.4A^2

Experimental Properties

• LogP: 1.30560
• PSA: 43.37000
• Refractive Index: 1.5380 (estimate)
• Water Partition Coefficient: Insoluble
• Boiling Point: 299°C(lit.)
• Melting Point: 89.0 to 94.0 deg-C
• Flash Point: 156.3±19.2 °C
• Solubility: Solubility in water: insoluble Solubility in other solvents: soluble in chloroform
• Color/Form: White crystal powder
• Solubility: Insoluble in water
• Sensitiveness: Sensitive to humidity
• Density: 1.2599 (rough estimate)

4-Methylphthalic anhydryde Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S26-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Inert atmosphere,2-8°C
• Risk Phrases： R36/37/38
• Signal Word：Warning

4-Methylphthalic anhydryde Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%